Cas no 164297-25-0 ((S)-(p-Toluenesulfinyl)ferrocene)

• Product Name: (S)-(p-Toluenesulfinyl)ferrocene
• CAS No: 164297-25-0
• MF: C₁₆H₁₄FeOS
• MW: 310.191764354706
• MDL: MFCD16885723
• CID: 860262
• PubChem ID: 87560785
• Update Time: 2026-04-29

(S)-(p-Toluenesulfinyl)ferrocene Chemical and Physical Properties

Names and Identifiers

• (S)-(p-Toluenesulfinyl)ferrocene
• (S)-Ferrocenyl p-Tolyl Sulfoxide
• ferrocenyl p-tolyl sulfoxide
• (S)-(-)-(p-Toluenesulfinyl)ferrocene,Min.98%
• (S)-(+)-(p-Toluenesulfinyl)ferrocene, min. 98%

• MDL： MFCD16885723
• Inchi： InChI=1S/C12H11OS.C5H5.Fe/c1-10-6-8-12(9-7-10)14(13)11-4-2-3-5-11;1-2-4-5-3-1;/h2-9H,1H3;1-5H;/q2*-1;+2/t14-;;/m1../s1
• InChI Key： QAAXXGKGRWQHLR-FMOMHUKBSA-N
• SMILES： CC1=CC=C(C=C1)[S@@](=C2C=CC=C2)[O-].[CH-]1C=CC=C1.[Fe+2]

Computed Properties

• Exact Mass: 310.01100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow - reddish yellow crystal powder
• Density: No data available
• Melting Point: 141.0 to 145.0 deg-C
• Flash Point: No data available
• PSA: 36.28000
• LogP: 3.75530
• Specific Rotation: +400° (c 0.17, EtAc3)

(S)-(p-Toluenesulfinyl)ferrocene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better